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Compound of Interest

2-Bromo-1,3-dimethyl-4-
Compound Name:
nitrobenzene

cat. No.: B1281309

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Bromo-1,3-dimethyl-4-nitrobenzene, alongside a discussion of its potential
applications and synthesis. Due to the limited availability of experimental data for this specific
compound, this guide incorporates predicted properties and information from structurally
related molecules to offer a thorough resource.

Core Compound Data

2-Bromo-1,3-dimethyl-4-nitrobenzene, with the CAS Number 60956-25-4, is a substituted
aromatic compound. Its structure incorporates a benzene ring with bromo, nitro, and two methyl
functional groups, suggesting its potential as a versatile intermediate in organic synthesis.

Quantitative Physicochemical Data

The following table summarizes the key quantitative data for 2-Bromo-1,3-dimethyl-4-
nitrobenzene. It is important to note that while the molecular weight and formula are definitive,
other physical properties are predicted values due to a lack of published experimental data.
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Property Value Source
Molecular Weight 230.06 g/mol [1]
Molecular Formula CsHsBrNO2 [1][2]
CAS Number 60956-25-4 [11[2]
Physical Form Solid (Predicted)

Room temperature, sealed in a
Storage Temperature )
dry environment.

Synthesis and Experimental Protocols

While specific experimental protocols for the synthesis of 2-Bromo-1,3-dimethyl-4-
nitrobenzene are not readily available in published literature, general methods for the nitration
and bromination of aromatic compounds can be adapted. The synthesis would likely involve the
bromination of 1,3-dimethyl-4-nitrobenzene or the nitration of 2-bromo-1,3-dimethylbenzene.

General Nitration Procedure for Aromatic Compounds (Illustrative):

A common method for nitration involves the use of a nitrating mixture, typically consisting of
concentrated nitric acid and concentrated sulfuric acid.

e The aromatic substrate (e.g., 2-bromo-1,3-dimethylbenzene) is dissolved in a suitable
solvent.

e The nitrating mixture is added dropwise to the solution of the substrate, maintaining a
controlled temperature, often with an ice bath.

o After the addition is complete, the reaction mixture is stirred for a specified period.
e The reaction is then quenched by pouring it into ice water.

e The product is extracted with an organic solvent, washed, dried, and purified, typically by
recrystallization or column chromatography.

General Bromination Procedure for Aromatic Compounds (lllustrative):
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Bromination of an activated aromatic ring can be achieved using bromine in the presence of a
Lewis acid catalyst.

e The aromatic substrate (e.g., 1,3-dimethyl-4-nitrobenzene) is dissolved in an inert solvent.
e A Lewis acid catalyst, such as FeBrs, is added.

e Bromine is added dropwise to the mixture at a controlled temperature.

e The reaction is monitored until completion.

e The reaction mixture is then worked up by washing with a reducing agent solution (e.g.,
sodium bisulfite) to remove excess bromine, followed by washing with water and brine.

e The organic layer is dried and the solvent is removed to yield the crude product, which is
then purified.

Potential Biological Activity and Applications in
Drug Development

Nitroaromatic compounds are a known class of molecules with a wide range of biological
activities, often attributed to the enzymatic reduction of the nitro group within cells, leading to
the formation of cytotoxic reactive nitrogen species. While specific studies on the biological
activity of 2-Bromo-1,3-dimethyl-4-nitrobenzene are not extensively documented, its
structural motifs suggest potential areas of investigation.

Aromatic nitro compounds have been explored for their utility in the synthesis of
pharmaceuticals and other bioactive molecules. The nitro group can be reduced to an amine, a
key functional group in many active pharmaceutical ingredients (APIs), and the bromine atom
can serve as a handle for various cross-coupling reactions to build molecular complexity.

Given its structure, 2-Bromo-1,3-dimethyl-4-nitrobenzene could serve as a valuable
intermediate in the synthesis of novel therapeutic agents.[3] It can be used as a reference
substance for drug impurities and as a reagent in biomedical research.[2]

Visualizing Synthesis and Logic
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To conceptualize the potential synthetic pathways and the logical relationship of this compound
as a synthetic intermediate, the following diagrams are provided.
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Caption: Potential synthetic routes to 2-Bromo-1,3-dimethyl-4-nitrobenzene.
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Caption: Role as a versatile synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitrobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281309#2-bromo-1-3-dimethyl-4-nitrobenzene-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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